2,5-Dibromopyridin-3-amine

• IUPAC Name: 2,5-dibromopyridin-3-amine
• InChI: InChI=1S/C5H4Br2N2/c6-3-1-4(8)5(7)9-2-3/h1-2H,8H2
• InChI Key: VHGBUYMPBFPXQM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1N)Br)Br
• Molecular Formula: C5H4Br2N2
• DSSTOX Substance ID: DTXSID20598590
• Molecular Weight: 251.91 g/mol
• CAS RN: 90902-84-4

Description

2,5-Dibromopyridin-3-amine is a chemical compound with the molecular formula C5H4Br2N2. It appears as a yellow to brown fine crystalline powder.

Synthesis Analysis

The synthesis of 2,5-Dibromopyridin-3-amine has been studied. In one method, 2,5-Dibromo-3-nitropyridine was stirred in acetic acid, and powdered iron was added. The solution was heated at 80°C for 15 minutes with vigorous stirring. The reaction mixture was filtered, washed, and the solvent was removed to give the crude product.

Molecular Structure Analysis

The molecular structure of 2,5-Dibromopyridin-3-amine has been analyzed by single crystal X-ray diffraction. The empirical formula is C5H4Br2N2, and the molecular weight is 251.91 g/mol.

Physical And Chemical Properties Analysis

2,5-Dibromopyridin-3-amine is a white to yellow or cream or pale brown to brown crystalline powder. It has a melting point of 100-106°C. The compound is soluble, with a solubility of 0.207 mg/ml.

Scientific Research Applications

Chemical Synthesis

“2,5-Dibromopyridin-3-amine” is used in chemical synthesis. .

Production of Hg (II) Complexes

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Research Use

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Safety and Hazards

2,5-Dibromopyridin-3-amine is classified as a hazardous material. It has a hazard class of 6.1, and the signal word is “Danger”. The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

It is used in the preparation of conjugate polymers for neurotoxin detection and as an intermediate in the synthesis of Rho-associated protein kinase (ROCK) inhibitors .

Mode of Action

As an intermediate in the synthesis of ROCK inhibitors, it may interact with the kinase to inhibit its activity

Biochemical Pathways

Given its use in the synthesis of rock inhibitors, it may indirectly influence pathways regulated by this kinase, such as cell motility, proliferation, and apoptosis .

Result of Action

As an intermediate in the synthesis of ROCK inhibitors, it may contribute to the inhibition of ROCK activity, potentially affecting cellular processes such as cell motility and proliferation .

Action Environment

It is recommended to be stored in a dark place under an inert atmosphere at 2-8°c , suggesting that light, oxygen, and temperature may affect its stability.

Synthesis routes and methods I

Procedure details

To the solution of 2,5-Dibromo-3-nitro-pyridine (10.30 g, 35.47 mmol) in the 100 ml of ethanol was added SnCl2 (24.0 g, 106.42 mmol) slowly. The reaction mixture was heated at 80° C. for 2 h. After the completion of the reaction mixture (TLC monitoring), the reaction mixture was evaporated to dryness under reduced pressure. Water (250 mL) was added, white solid separated out, then, basified the reaction mixture with NaOH Solution. To this added the 250 ml of ethyl acetate. Filtered it and washed the residue with ethyl acetate, layers are separated, dried (Na2SO4), filtered, concentrated to give the desired product (6.20 g, 67.39%).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a stirred mixture of 2,5-dibromo-3-nitropyridine (0.99 g, 3.50 mmol) in EtOAc (30.0 mL) was added tin(II) chloride dihydrate (4.02 g, 17.80 mmol) in portions. Upon complete addition of the reducing agent, the mixture was carefully heated to 90° C. After 2 h, the reaction was cooled to rt and diluted with ethyl acetate, then washed with 1M NaOH, water, and brine. After drying over anhydrous sodium sulfate and filtration, the organic solvent was removed under reduced pressure. The residue was identified as 2,5-dibromopyridin-3-amine. 1H NMR (400 MHz, DMSO-d6) δ ppm 7.65 (1H, d, J=2.5 Hz), 7.27 (1H, d, J=2.5 Hz), 5.82 (2H, br, s).

Synthesis routes and methods IV

Procedure details

43.00 g (152.52 mol) of 2,5-dibromo-3-nitropyridine are hydrogenated in 1.5 g of Pd (10%) on activated charcoal in 450 ml of methanol until the calculated mount of hydrogen has been consumed, the catalyst is filtered off, and the filtrate is freed from solvent, giving 37.56 g of 3-amino-2,5-dibromopyridine. ##STR12##